Cas no 1493853-64-7 (2-(2-Iodobenzyl)propane-1,3-diol)

2-(2-Iodobenzyl)propane-1,3-diol is a versatile organic compound featuring a benzyl iodide moiety linked to a propane-1,3-diol backbone. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex molecules through nucleophilic substitution or cross-coupling reactions. The presence of both the iodobenzyl group and diol functionality enhances its reactivity and utility in pharmaceutical and materials science applications. Its well-defined molecular architecture allows for precise modifications, making it suitable for use in fine chemical synthesis and as a building block for advanced polymers or bioactive compounds. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.

2-(2-Iodobenzyl)propane-1,3-diol structure

1493853-64-7 structure

Product Name:2-(2-Iodobenzyl)propane-1,3-diol

CAS No:1493853-64-7

MF:C₁₀H₁₃IO₂

MW:292.113495588303

CID:4936677

Update Time:2025-06-13

2-(2-Iodobenzyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 2-(2-IODOBENZYL)PROPANE-1,3-DIOL
- 2-(2-Iodobenzyl)-1,3-propanediol
- 2-(2-Iodobenzyl)propane-1,3-diol
- Inchi： 1S/C10H13IO2/c11-10-4-2-1-3-9(10)5-8(6-12)7-13/h1-4,8,12-13H,5-7H2
- InChI Key： ATTXVXFYXIBSDD-UHFFFAOYSA-N
- SMILES： IC1C=CC=CC=1CC(CO)CO

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 137
XLogP3: 1.7
Topological Polar Surface Area: 40.5

2-(2-Iodobenzyl)propane-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019141422-1g	2-(2-Iodobenzyl)propane-1,3-diol	1493853-64-7	95%	1g	826.14 USD	2021-06-16
Crysdot LLC	CD12139990-1g	2-(2-Iodobenzyl)propane-1,3-diol	1493853-64-7	97%	1g	$835	2024-07-23

2-(2-Iodobenzyl)propane-1,3-diol Related Literature

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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2-(2-Iodobenzyl)propane-1,3-diol

Comprehensive Overview of 2-(2-Iodobenzyl)propane-1,3-diol (CAS No. 1493853-64-7): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-(2-Iodobenzyl)propane-1,3-diol (CAS No. 1493853-64-7) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its iodobenzyl moiety and diol functional groups, serves as a pivotal intermediate in pharmaceutical synthesis, material science, and agrochemical research. Its molecular formula, C₁₀H₁₃IO₂, underscores its potential for selective reactivity, making it a subject of interest for researchers exploring cross-coupling reactions and bioconjugation techniques.

The growing demand for high-purity intermediates in drug discovery aligns with the relevance of 2-(2-Iodobenzyl)propane-1,3-diol. Recent trends in AI-driven molecular design and green chemistry have further amplified its prominence, as scientists seek sustainable pathways for synthesizing complex scaffolds. Notably, its iodine atom facilitates palladium-catalyzed reactions, a hotspot in click chemistry and peptide modification—topics frequently searched in academic databases and patent filings.

From a technical perspective, the compound’s solubility profile (moderate in polar solvents like DMSO and ethanol) and thermal stability (decomposing above 200°C) make it suitable for controlled reactions. Industry reports highlight its utility in developing fluorescent probes and ligands for catalysis, addressing the surge in demand for diagnostic imaging agents and transition-metal complexes. These applications resonate with current searches on "iodoarene applications in medicine" and "diol-based polymer precursors."

Environmental and regulatory considerations are also critical. While 2-(2-Iodobenzyl)propane-1,3-diol is not classified as hazardous under major chemical inventories, its synthesis often involves halogenated reagents, prompting interest in waste-minimization protocols. This aligns with the broader industry shift toward circular economy principles, a topic dominating sustainability forums and ESG (Environmental, Social, and Governance) reports.

In conclusion, 2-(2-Iodobenzyl)propane-1,3-diol (CAS No. 1493853-64-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to high-throughput screening and catalytic systems ensures its continued relevance, particularly as researchers explore bioorthogonal chemistry and smart materials. For laboratories and manufacturers, prioritizing supply chain transparency and quality assurance remains paramount to leveraging its full potential.